Cas no 2171849-02-6 (ethyl 9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decane-2-carboxylate)

• Product Name: ethyl 9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decane-2-carboxylate
• CAS No: 2171849-02-6
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 5902243
• PubChem ID: 165527408
• Update Time: 2025-06-14

ethyl 9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decane-2-carboxylate
• ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate
• 2171849-02-6
• EN300-1461529

• Inchi： 1S/C14H23NO2/c1-4-17-12(16)14-8-15-7-10(14)5-9-6-11(14)13(9,2)3/h9-11,15H,4-8H2,1-3H3
• InChI Key： WIOUUNMXPVPMRA-UHFFFAOYSA-N
• SMILES： O(CC)C(C12CNCC1CC1CC2C1(C)C)=O

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decane-2-carboxylate

Exploring Ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate (CAS No. 2171849-02-6): Properties, Applications, and Innovations

The compound ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate (CAS No. 2171849-02-6) is a structurally unique molecule that has garnered attention in pharmaceutical and material science research. Its complex tricyclic framework, featuring a nitrogen-containing heterocycle and an ester functional group, makes it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its rigid scaffold and tunable reactivity.

In recent years, the demand for novel heterocyclic compounds like ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate has surged due to their role in drug discovery. The compound’s CAS No. 2171849-02-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis. Its structural features align with trends in fragment-based drug design, where small, rigid molecules are used to target protein binding sites with high precision.

From a synthetic perspective, the ethyl ester group in this compound offers opportunities for further derivatization, such as hydrolysis to carboxylic acids or transesterification. These transformations are critical for optimizing drug-like properties, a topic widely discussed in AI-driven drug development forums. Computational tools, including molecular docking and QSAR modeling, are increasingly applied to predict the bioactivity of derivatives derived from this scaffold.

Beyond pharmaceuticals, CAS No. 2171849-02-6 has potential in advanced material science. Its rigid, three-dimensional structure could contribute to the development of high-performance polymers or liquid crystals, addressing industry needs for thermally stable materials. Researchers are also exploring its use in supramolecular chemistry, where its nitrogen atom may participate in hydrogen bonding networks.

Environmental and regulatory considerations are another hotspot. The compound’s green synthesis pathways are under investigation to align with sustainable chemistry principles. Questions like “Is ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate biodegradable?” or “What are its eco-friendly alternatives?” frequently appear in search queries, highlighting public interest in green alternatives.

In summary, ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate (CAS No. 2171849-02-6) represents a multifaceted compound with applications spanning drug discovery, material engineering, and sustainable chemistry. Its continued study promises to unlock innovations at the intersection of molecular design and industrial utility.